Cas no 2138520-50-8 (Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide)

Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide structure
2138520-50-8 structure
Product Name:Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide
CAS No:2138520-50-8
MF:C13H21NO3S
MW:271.375742673874
CID:5301214
Update Time:2025-07-16

Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide Chemical and Physical Properties

Names and Identifiers

    • Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide
    • Inchi: 1S/C13H21NO3S/c1-9(2)14-6-5-12(15)13(14)7-10-3-4-11(8-13)18(10,16)17/h9-11H,3-8H2,1-2H3
    • InChI Key: UBGDTNULHOTGFO-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCC(=O)C21CC1S(=O)(=O)C(CC1)C2

Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-785525-0.05g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
0.05g
$1129.0 2024-05-22
Enamine
EN300-785525-0.1g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
0.1g
$1183.0 2024-05-22
Enamine
EN300-785525-0.25g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
0.25g
$1235.0 2024-05-22
Enamine
EN300-785525-0.5g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
0.5g
$1289.0 2024-05-22
Enamine
EN300-785525-1.0g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
1.0g
$1343.0 2024-05-22
Enamine
EN300-785525-2.5g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
2.5g
$2631.0 2024-05-22
Enamine
EN300-785525-5.0g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
5.0g
$3894.0 2024-05-22
Enamine
EN300-785525-10.0g
1'-(propan-2-yl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-pyrrolidine]-3',8,8-trione
2138520-50-8 95%
10.0g
$5774.0 2024-05-22

Additional information on Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide

Introduction to Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide (CAS No. 2138520-50-8)

Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide (CAS No. 2138520-50-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique three-dimensional structure and potential for diverse biological activities.

The spirocyclic framework of this compound provides a rigid and conformationally constrained structure, which can enhance its binding affinity to specific biological targets. The presence of the pyrrolidine and thiabicyclo[3.2.1]octane moieties further contributes to its chemical stability and pharmacological properties. The 1-(1-methylethyl) substituent and the 8',8'-dioxide functional group add additional complexity and functionality to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of spirocyclic compounds in the development of novel drugs for a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide make it particularly interesting for its potential as a lead compound in drug discovery.

In the context of cancer research, this compound has shown promising antiproliferative activity against various cancer cell lines. Studies have demonstrated that it can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting a high therapeutic index. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function. Research has indicated that Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide may have neuroprotective properties due to its ability to cross the blood-brain barrier and interact with specific receptors or enzymes involved in neurodegeneration.

Infectious diseases remain a significant global health challenge, and there is a constant need for new antimicrobial agents. Preliminary studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its unique chemical structure may confer resistance to common mechanisms of bacterial resistance, making it a valuable candidate for further development as an antibiotic.

The synthesis of Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

Pharmacokinetic studies have revealed that Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate.

Toxicity studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile in humans.

In conclusion, Spiro[pyrrolidine-2,3'-[8]thiabicyclo[3.2.1]octan]-3-one, 1-(1-methylethyl)-, 8',8'-dioxide (CAS No. 2138520-50-8) represents a promising lead compound with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd